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Compound of Interest

Compound Name: N-Ethylpropylamine

cat. No.: B033212

An In-depth Technical Guide on the Boiling Point and Density of N-Ethylpropylamine

This technical guide provides a comprehensive overview of the physical properties of N-
Ethylpropylamine, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require accurate and detailed
information for their work. This document outlines the reported values for these properties,
details the experimental protocols for their determination, and includes visual workflows to
illustrate the methodologies.

Physical Properties of N-Ethylpropylamine

N-Ethylpropylamine, a secondary aliphatic amine, is a colorless liquid at room temperature.[1]
[2] Its physical characteristics, such as boiling point and density, are crucial for its application in
various chemical syntheses, including the preparation of pharmaceuticals and agrochemicals.

[1]

Data Presentation

The boiling point and density of N-Ethylpropylamine have been reported with some variation
across different sources. These values are summarized in the table below for easy comparison.
The discrepancies may be attributed to different experimental conditions and the purity of the
substance.
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Physical Property Reported Value(s)
- _ 61.5°C at 760 mmHg[2], 80-85°C[3][4][5][6],
Boiling Point
81°C[7], 108-110°C[1]
_ 0.72 g/cm3[3][4][5][6], 0.727 g/cm3[2], 0.74
Density

g/mL[1], 0.748 g/mL[8]

Experimental Protocols

Accurate determination of the boiling point and density is fundamental in chemical research.
The following sections describe the detailed methodologies for these measurements.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. As a secondary amine, N-
Ethylpropylamine can form hydrogen bonds, which results in a higher boiling point than
alkanes of similar molar mass, but lower than corresponding alcohols.[9]

One of the most common and efficient methods for determining the boiling point of a small
quantity of liquid is the Thiele Tube Method.[10]

Methodology: Thiele Tube

Sample Preparation: A small amount (approximately 0.5 mL) of N-Ethylpropylamine is
placed into a small test tube or a Durham tube.[10]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the liquid with the
open end down.[10]

e Apparatus Setup: The small test tube is attached to a thermometer, ensuring the sample is
level with the thermometer's bulb. This assembly is then placed into a Thiele tube filled with a
high-boiling point liquid, such as mineral oil.[10]

e Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the
capillary tube will expand and slowly bubble out.
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e Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. This indicates that the temperature is just above the boiling point of

the sample.[10]

e Cooling and Measurement: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid is

drawn into the capillary tube.[10]

Other methods for determining the boiling point include distillation and reflux techniques.[10]

Click to download full resolution via product page

Boiling Point Determination Workflow using the Thiele Tube Method.

Density Determination

Density is a fundamental physical property that represents the mass of a substance per unit
volume. For liquids like N-Ethylpropylamine, density can be accurately determined using a
pycnometer.

Methodology: Pycnometer

e Preparation: A clean and dry pycnometer of a known volume is weighed accurately using an
analytical balance.[11]

 Filling: The pycnometer is then filled with N-Ethylpropylamine. Care should be taken to
avoid air bubbles.

e Weighing: The filled pycnometer is weighed again to determine the mass of the liquid.[11]

o Calculation: The mass of the N-Ethylpropylamine is calculated by subtracting the mass of
the empty pycnometer from the mass of the filled pycnometer.
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» Density Calculation: The density is then calculated by dividing the mass of the liquid by the
known volume of the pycnometer.[11] The temperature at which the measurement is taken
should also be recorded, as density is temperature-dependent.

{ Preparation & Weighing Calculation

Fill the pycnometer with Weigh the filled Calculate the mass of the liquid Divide the mass of the liquid Reslt: Density of
N-Ethylpropylamine pycnometer (Mass 2) (Mass 2 - Mass 1) by the known volume of the N i
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Density Determination Workflow using a Pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boiling point and density of N-Ethylpropylamine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033212#boiling-point-and-density-of-n-
ethylpropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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